Cas no 52745-10-5 (N-Benzyl-2-nitrobenzamide)

• Product Name: N-Benzyl-2-nitrobenzamide
• CAS No: 52745-10-5
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• MDL: MFCD00432683
• CID: 358971
• PubChem ID: 675871
• Update Time: 2025-04-19

N-Benzyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N-(phenylmethyl)-
• N-benzyl-2-nitrobenzamide
• F94451
• Oprea1_062805
• 52745-10-5
• LS-07268
• BIM-0014056.P001
• SMSF0004596
• CS-0314730
• Oprea1_489502
• N-BENZYL-2-NITRO-BENZAMIDE
• Cambridge id 5214053
• DTXSID30350227
• CB09001
• SR-01000198784-1
• CBMicro_014070
• SR-01000198784
• SCHEMBL19246188
• MFCD00432683
• AKOS000486192
• Z27749492
• N-Benzyl-2-nitrobenzamide

• MDL： MFCD00432683
• Inchi： 1S/C14H12N2O3/c17-14(15-10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)16(18)19/h1-9H,10H2,(H,15,17)
• InChI Key： MMWHBIQCFGNKCY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.08486
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24